Cas no 1805045-50-4 (3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805045-50-4
• MF: C₇H₆Br₂F₂N₂
• MW: 315.94074678421
• CID: 4853317
• Update Time: 2025-05-24

3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Br2F2N2/c8-1-3-2-13-6(7(10)11)5(12)4(3)9/h2,7H,1,12H2
• InChI Key： ARRIFZXGOFQSKZ-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CN=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine (CAS No. 1805045-50-4)

The compound 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine (CAS No. 1805045-50-4) is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. With its unique molecular structure featuring bromine and difluoromethyl substituents, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for halogenated pyridines like 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine has surged due to their role in developing next-generation therapeutics. The presence of both bromine and difluoromethyl groups enhances the compound's reactivity, making it a valuable building block for cross-coupling reactions and heterocyclic chemistry. This aligns with the growing trend in precision medicine and targeted drug delivery, where such intermediates are critical for designing molecules with improved efficacy and reduced side effects.

From an industrial perspective, CAS No. 1805045-50-4 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations become stricter, researchers are exploring ways to optimize the production of such compounds using catalytic methods and renewable resources. This focus on sustainability resonates with the broader scientific community's commitment to reducing the environmental footprint of chemical manufacturing.

Another area of interest is the compound's potential role in agrochemical innovation. The pyridine core, combined with its halogenated and amino functionalities, makes it a candidate for developing novel pesticides and herbicides. With the global push toward food security and sustainable agriculture, 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine could contribute to solutions that address crop protection challenges while minimizing ecological impact.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Its stability under various conditions is a topic of ongoing research, particularly in the context of storage and handling protocols. These studies are essential for ensuring the compound's reliability in large-scale applications, whether in pharmaceuticals or agrochemicals.

In summary, 3-Amino-4-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine (CAS No. 1805045-50-4) represents a cutting-edge intermediate with broad applicability across multiple industries. Its unique chemical properties and alignment with contemporary research trends—such as green chemistry, drug discovery, and sustainable agriculture—make it a compound of significant scientific and commercial value. As research progresses, its potential to address some of the most pressing challenges in healthcare and agriculture will likely continue to expand.